5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-phenylimidazolidine-2,4-dione

• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: (5E)-5-[[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C19H21N3O3/c1-13-11-15(14(2)21(13)9-10-25-3)12-17-18(23)22(19(24)20-17)16-7-5-4-6-8-16/h4-8,11-12H,9-10H2,1-3H3,(H,20,24)/b17-12+
• InChI Key: FVGYPJJFPCJUGG-SFQUDFHCSA-N
• Isomeric SMILES: CC1=CC(=C(N1CCOC)C)/C=C/2\C(=O)N(C(=O)N2)C3=CC=CC=C3
• SMILES: CC1=CC(=C(N1CCOC)C)C=C2C(=O)N(C(=O)N2)C3=CC=CC=C3

Description

5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-phenylimidazolidine-2,4-dione is a chemical compound with potential applications in scientific research. It is commonly referred to as MPT0B390 and belongs to the class of imidazolidine-2,4-dione derivatives.

Mechanism of Action

The mechanism of action of MPT0B390 involves the inhibition of multiple signaling pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the activation of STAT3, NF-κB, and Akt signaling pathways, which are essential for cancer cell survival and proliferation. MPT0B390 also inhibits the expression of VEGF, a protein that promotes angiogenesis, and reduces the formation of new blood vessels.
Biochemical and Physiological Effects:
MPT0B390 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also reduces the production of reactive oxygen species and inhibits the migration and invasion of cancer cells. In addition, MPT0B390 has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

MPT0B390 has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. It also exhibits potent anticancer and anti-inflammatory effects at low concentrations, making it a promising candidate for further research. However, MPT0B390 has some limitations, including its limited availability and high cost.

Future Directions

There are several future directions for the research of MPT0B390. One potential area of research is the development of MPT0B390 analogs with improved potency and selectivity for cancer cells. Another area of research is the investigation of the synergistic effects of MPT0B390 with other anticancer agents. Additionally, the development of MPT0B390 as a therapeutic agent for cancer and inflammatory diseases warrants further investigation.

Synthesis Methods

The synthesis of MPT0B390 involves the condensation of 1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde and 3-phenyl-2-thioxoimidazolidin-4-one in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as acetonitrile or dimethylformamide under reflux conditions. The resulting product is then purified by column chromatography to obtain MPT0B390 in high purity.

Scientific Research Applications

MPT0B390 has potential applications in scientific research as it exhibits anticancer, anti-inflammatory, and antiangiogenic properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. MPT0B390 also inhibits the production of pro-inflammatory cytokines and reduces the formation of new blood vessels, which are essential for tumor growth.